Cas no 581098-66-0 (2H-Imidazole-2-thione,4-(4-fluorophenyl)-1,3-dihydro-5-[2-[(1-phenylethyl)amino]-4-pyridinyl]-)

• Product Name: 2H-Imidazole-2-thione,4-(4-fluorophenyl)-1,3-dihydro-5-[2-[(1-phenylethyl)amino]-4-pyridinyl]-
• CAS No: 581098-66-0
• MF: C₂₂H₁₉FN₄S
• MW: 390.476466417313
• CID: 1608616
• Update Time: 2024-08-30

2H-Imidazole-2-thione,4-(4-fluorophenyl)-1,3-dihydro-5-[2-[(1-phenylethyl)amino]-4-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,4-(4-fluorophenyl)-1,3-dihydro-5-[2-[(1-phenylethyl)amino]-4-pyridinyl]-
• 2H-Imidazole-2-thione, 4-(4-fluorophenyl)-1,3-dihydro-5-[2-[(1-phenylethyl)amino]-4-pyridinyl]-

• Inchi： 1S/C22H19FN4S/c1-14(15-5-3-2-4-6-15)25-19-13-17(11-12-24-19)21-20(26-22(28)27-21)16-7-9-18(23)10-8-16/h2-14H,1H3,(H,24,25)(H2,26,27,28)
• InChI Key： PEUBBJJLRHHTSD-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2C=CN=C(NC(C3=CC=CC=C3)C)C=2)=C(C2=CC=C(F)C=C2)N1

Computed Properties

• Exact Mass: 390.13167

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 204 °C
• Boiling Point: 560.6±60.0 °C(Predicted)
• PSA: 48.98
• pka: 9.54±0.70(Predicted)